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Compound of Interest

Compound Name: 3-Hydroxy Nevirapine
CAS No.: 174532-82-2
Cat. No.: B030129
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Executive Summary

Nevirapine (NVP), a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in HIV-1
therapy, undergoes extensive hepatic metabolism. The formation of 3-Hydroxy Nevirapine (3-
OH-NVP) is primarily mediated by CYP2B6 and is a critical checkpoint in understanding the
drug's pharmacokinetic profile and potential toxicity (skin rash/hepatotoxicity).

This guide provides a rigorous, self-validating NMR workflow to unequivocally distinguish 3-
OH-NVP from its regioisomers (2-OH, 8-OH, 12-OH). Unlike mass spectrometry, which
provides mass-to-charge ratios, NMR offers the atomic-level resolution required to pinpoint the
exact position of hydroxylation on the dipyridodiazepinone core.

Structural Context & Numbering

To ensure accurate assignment, we adhere to the standard tricyclic numbering scheme for the
dipyridodiazepinone system:

o Core Scaffold: 11-cyclopropyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-
6-one.
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* Ring A (Picoline-derived): Contains Nitrogen-1, Carbons 2, 3, 4. The methyl group is
attached to C4.

» Ring B (Nicotinic acid-derived): Contains Carbons 7, 8, 9 and Nitrogen-10.

» Target Modification: Hydroxylation at Carbon-3 (C3).[1]

Experimental Protocol
Sample Preparation

e Solvent Selection:DMSO-d6 is the preferred solvent. 3-OH-NVP is a polar metabolite with
limited solubility in CDCI3. DMSO-d6 ensures sharp signals for exchangeable protons
(Amide N-H and Phenolic O-H).

e Concentration: Minimum 2-5 mg for 1H/2D experiments; >10 mg preferred for 13C.
o Reference: Tetramethylsilane (TMS) at 0.00 ppm.[2]

The Elucidation Workflow (Logic Flow)

The identification relies on a "Subtraction Logic"—observing which signals from the parent drug
disappear and how the multiplicity of surviving neighbors changes.

Figure 1: Logical decision tree for the structural assignment of 3-Hydroxy Nevirapine.

Detailed Spectral Analysis
1H NMR: The "Smoking Gun"

In the parent Nevirapine, the protons on Ring A (H2 and H3) form a characteristic coupling
system.

e Parent NVP: H2 (~8.1 ppm) and H3 (~7.0 ppm) appear as doublets (
Hz).

e 3-OH-NVP: The substitution of H3 with a hydroxyl group eliminates the H3 signal.
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o Crucial Observation: The H2 signal, previously a doublet, collapses into a singlet because
its coupling partner (H3) is gone.

o Phenolic Proton: A broad singlet (exchangeable with D20) appears, typically downfield
(9.0-11.0 ppm) depending on hydrogen bonding.

13C NMR & DEPT-135

o C3 Shift: The carbon at position 3 shifts significantly downfield due to the deshielding effect
of the oxygen.

o Parent C3 (CH): ~120 ppm.
o Metabolite C3 (C-OH): ~145-155 ppm (Quaternary).

o DEPT-135: C3 disappears from the "CH positive" phase (or becomes quaternary in standard
13C), confirming the loss of the proton attachment.

2D NMR Validation (HMBC)

To rule out 2-OH or 4-hydroxymethyl metabolites, Heteronuclear Multiple Bond Correlation
(HMBC) is required.

» Target Correlation: Look for the Methyl protons (at C4).
o In 3-OH-NVP, the Methyl protons will show a strong 3-bond correlation (

) to the new oxygenated carbon C3.

o If it were 2-OH-NVP, the Methyl protons would correlate to C3 (which would still be a CH)
and C4, but the chemical shift of C3 would be different.

Comparative Data Summary

The following table summarizes the expected chemical shift changes (in DMSO-d6)
distinguishing the parent drug from the 3-OH metabolite.
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Parent

3-OH

o o Change /
Position Atom Type I EE MEITEEE Diagnostic
Feature
ppm) ppm)
~8.15 (d, Becomes Singlet
2 1H ~8.00 (s) (Loss of coupling
Hz) to H3)
~7.05 (d,
3 1H Absent Replaced by -OH
Hz)
Significant
3 13C ~121.0 (CH) ~148.0 (C-q) Downfield Shift
(+27 ppm)
Minor shift;
HMBC
4 Methyl (1H) ~2.30 (s) ~2.20 (s) _
correlation to C3
is key
D20
OH 1H N/A ~10.5 (br s) exchangeable

signal

Note: Values are representative of literature ranges for dipyridodiazepinone analogs in DMSO-

de.

Metabolic Pathway Visualization

Understanding the biological origin validates the presence of the sample. 3-OH-NVP is a Phase

| metabolite generated via oxidative attack on the pyridine ring.

Figure 2: Metabolic pathway of Nevirapine leading to the 3-Hydroxy metabolite, primarily

mediated by CYP2B6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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